Cas no 2680763-73-7 (Tert-butyl 7-bromo-3,3,4-trimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate)

Tert-butyl 7-bromo-3,3,4-trimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate is a brominated tetrahydroquinoxaline derivative featuring a tert-butyl carboxylate protecting group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The bromine substituent at the 7-position enables further functionalization via cross-coupling reactions, while the sterically hindered tert-butyl ester enhances stability during synthetic manipulations. The rigid tetrahydroquinoxaline scaffold contributes to its utility in constructing complex heterocyclic systems. Its well-defined structure and reactivity make it valuable for medicinal chemistry research, enabling efficient derivatization for drug discovery applications. The compound is typically handled under inert conditions due to its sensitivity to moisture and strong acids/bases.
Tert-butyl 7-bromo-3,3,4-trimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate structure
2680763-73-7 structure
Product Name:Tert-butyl 7-bromo-3,3,4-trimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
CAS No:2680763-73-7
MF:C16H23BrN2O2
MW:355.270023584366
CID:5624245
PubChem ID:165939840
Update Time:2025-06-08

Tert-butyl 7-bromo-3,3,4-trimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 7-bromo-3,3,4-trimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
    • 2680763-73-7
    • EN300-28299118
    • Tert-butyl 7-bromo-3,3,4-trimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
    • Inchi: 1S/C16H23BrN2O2/c1-15(2,3)21-14(20)19-10-16(4,5)18(6)12-8-7-11(17)9-13(12)19/h7-9H,10H2,1-6H3
    • InChI Key: XXFPLXYSHLWOCQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)N(C(=O)OC(C)(C)C)CC(C)(C)N2C

Computed Properties

  • Exact Mass: 354.09429g/mol
  • Monoisotopic Mass: 354.09429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 32.8Ų

Tert-butyl 7-bromo-3,3,4-trimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate Pricemore >>

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Additional information on Tert-butyl 7-bromo-3,3,4-trimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate

Research Update on Tert-butyl 7-bromo-3,3,4-trimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate (CAS: 2680763-73-7)

Recent studies on Tert-butyl 7-bromo-3,3,4-trimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate (CAS: 2680763-73-7) have highlighted its significance as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals targeting neurological and oncological disorders. This compound, characterized by its unique quinoxaline scaffold, has garnered attention due to its potential applications in drug discovery and medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and derivatization of this compound, emphasizing its role in the construction of selective kinase inhibitors. The research demonstrated that the bromo-substituted quinoxaline core serves as a versatile building block for further functionalization, enabling the development of compounds with enhanced binding affinity and selectivity for target proteins. The study also reported improved yields and purity through optimized reaction conditions, underscoring the compound's utility in scalable synthesis.

In parallel, a preclinical investigation featured in Bioorganic & Medicinal Chemistry Letters investigated the pharmacological potential of derivatives derived from Tert-butyl 7-bromo-3,3,4-trimethyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate. The findings revealed promising activity against neurodegenerative disease targets, particularly in modulating glutamate receptors and reducing oxidative stress in neuronal cells. These results suggest potential therapeutic applications for conditions such as Alzheimer's disease and Parkinson's disease.

Further advancements in the field include the application of this compound in the synthesis of PROTACs (Proteolysis Targeting Chimeras), as reported in a 2024 ACS Chemical Biology publication. Researchers utilized the bromo-substituted quinoxaline moiety to design bifunctional molecules capable of degrading disease-relevant proteins, showcasing its adaptability in cutting-edge therapeutic modalities. The study highlighted the compound's compatibility with click chemistry approaches, facilitating rapid library generation for high-throughput screening.

Ongoing research continues to explore the structural-activity relationships of derivatives based on this scaffold, with computational modeling studies providing insights into optimal substitutions for target engagement. As the compound gains traction in both academic and industrial settings, its role in addressing unmet medical needs is expected to expand, particularly in the realms of precision medicine and targeted therapy development.

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